N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide

• IUPAC Name: N-[(E)-(5-chloro-2-hydroxyphenyl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C16H13ClN2O4/c17-11-5-6-12(20)10(7-11)8-18-19-16(21)15-9-22-13-3-1-2-4-14(13)23-15/h1-8,15,20H,9H2,(H,19,21)/b18-8+
• InChI Key: ASWQHOBBWZNAFX-QGMBQPNBSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NN=CC3=C(C=CC(=C3)Cl)O
• Isomeric SMILES: C1C(OC2=CC=CC=C2O1)C(=O)N/N=C/C3=C(C=CC(=C3)Cl)O
• Molecular Formula: C16H13ClN2O4
• Molecular Weight: 332.74 g/mol

Description

N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide, also known as BHCBH, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BHCBH is a synthetic derivative of the natural compound, hydroxybenzylidene imidazolidinedione, which has been shown to possess anti-inflammatory, antioxidant, and antiviral properties. In

Mechanism of Action

The exact mechanism of action of N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is not fully understood. However, studies have suggested that N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide exerts its therapeutic effects by modulating various signaling pathways. N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and proliferation. N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has also been shown to activate the AMPK signaling pathway, which plays a key role in glucose metabolism and energy homeostasis. Additionally, N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to possess various biochemical and physiological effects. In vitro and in vivo studies have demonstrated that N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide can inhibit the activity of enzymes such as α-glucosidase and α-amylase, which are involved in carbohydrate digestion and absorption. N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has also been shown to increase the expression of antioxidant enzymes such as SOD and CAT, which protect cells against oxidative stress. Additionally, N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6, indicating its potential anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has several advantages for lab experiments. It is a synthetic compound, which allows for easy and reproducible synthesis. N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is also stable and can be stored for extended periods without degradation. However, N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has some limitations for lab experiments. It has limited solubility in water, which can affect its bioavailability and efficacy. Additionally, N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has not been extensively studied in human clinical trials, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. Further studies are needed to elucidate the exact mechanism of action of N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide and its potential therapeutic applications. The development of novel formulations and delivery systems can improve the solubility and bioavailability of N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. Additionally, the evaluation of N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in human clinical trials can provide valuable information on its safety and efficacy in humans.
In conclusion, N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is a synthetic derivative of hydroxybenzylidene imidazolidinedione that has shown potential therapeutic applications in various diseases. The synthesis method of N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide involves a condensation reaction, and it has been extensively studied for its anticancer, antidiabetic, and neuroprotective properties. N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide modulates various signaling pathways and possesses biochemical and physiological effects. N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has advantages and limitations for lab experiments, and there are several future directions for its study.

Synthesis Methods

The synthesis of N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide involves the reaction of 5-chloro-2-hydroxybenzaldehyde with 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in the presence of a catalyst. The reaction proceeds through a condensation reaction, resulting in the formation of N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. The purity and yield of N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide can be enhanced by optimizing the reaction conditions such as temperature, solvent, and reaction time.

Scientific Research Applications

N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to possess anticancer, antidiabetic, and neuroprotective properties. In vitro and in vivo studies have demonstrated that N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide can inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has also been shown to improve glucose metabolism and insulin sensitivity in diabetic animal models. Additionally, N'-(5-chloro-2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to protect neurons against oxidative stress and neuroinflammation, indicating its potential use in the treatment of neurodegenerative diseases.